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Compound of Interest

Compound Name: Calcium sulfide (CaS)

Cat. No.: B7801512

A comparative analysis of Calcium Sulfide (CaS) and Strontium Sulfide (SrS) based
phosphors reveals distinct differences in their luminescent properties and suitability for various
applications. These alkaline earth sulfides serve as excellent host materials for doping with
rare-earth or transition metal ions to produce vibrant phosphorescence and
electroluminescence. The choice between CaS and SrS often depends on the desired emission
color, luminescence efficiency, and thermal stability required for a specific application.

Performance Comparison: CaS vs. SrS Phosphors

The fundamental differences in the crystal structure and electronic bandgap of CaS and SrS
directly influence the photoluminescent and electroluminescent properties of the resulting
phosphors. Generally, SrS has a larger lattice constant and a slightly wider bandgap compared
to CasS, which affects the crystal field environment around the dopant ions.

A key area of investigation for these phosphors is their performance when doped with
activators like Europium (Eu2*) for red emission and Cerium (Ce3*) for blue-green emission.

Luminescent Properties

The emission characteristics of CaS and SrS phosphors are highly dependent on the dopant
used. For instance, Eu2*-doped phosphors are known for their bright red emissions. In this
context, SrS:Eu?* typically exhibits a deeper red emission compared to CaS:Eu?* due to the
lower crystal field splitting in the SrS host.
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Property CaS:Eu?* SrS:Eu*t CaS:Ce3* SrS:Cest
Peak Emission ~615 nm (Red- ~480 nm (Blue-
~650 nm (Red) ~540 nm (Green)

Wavelength Orange) Green)
Luminescence ] ) .

o High Very High Moderate High
Efficiency
Decay Time ~0.4-0.6 pys ~0.6 - 0.8 ps ~30-40ns ~20-30ns
Thermal Stability  Good Excellent Moderate Good
Quantum Yield Up to 80% Up to 90% ~40-50% ~60-70%

Experimental Data Highlights

Recent studies have focused on optimizing the synthesis conditions to enhance the quantum
yield and thermal stability of these phosphors. For example, co-doping with ions like ClI~ has
been shown to improve the luminescence intensity of SrS:Eu?* by creating favorable
vacancies. Similarly, flux-assisted synthesis methods have been employed to improve the
crystallinity and, consequently, the efficiency of both CaS and SrS based phosphors.

Experimental Protocols

The synthesis and characterization of CaS and SrS phosphors involve several key steps.

Synthesis: Solid-State Reaction Method

A widely used method for preparing these phosphors is the solid-state reaction technique.

Solid-State Synthesis Workflow

High-Temperature Sintering
(in a reducing atmosphere, e.g., H2S or CS2)

Precursor Mixing

(e.g., CaCO3, SrC03, S, Dopant Source) Controlled Cooling

Final Phosphor Powder

Click to download full resolution via product page

A flowchart of the solid-state synthesis method.
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e Precursor Mixing: Stoichiometric amounts of the host precursors (e.g., CaCOs or SrCOs), a
sulfur source (e.g., elemental sulfur), and the dopant source (e.g., Eu203 or CeO3) are
thoroughly mixed.

o Grinding: The mixture is ground into a fine powder to ensure homogeneity.

 Sintering: The powder is then sintered at high temperatures (typically 900-1200 °C) in a
controlled, reducing atmosphere (e.g., a mixture of H2S and N2) for several hours.

e Cooling: The sample is slowly cooled to room temperature.

e Post-synthesis Processing: The resulting phosphor cake is gently ground and washed with
suitable solvents to remove any unreacted precursors or byproducts.

Characterization Workflow

The synthesized phosphors are characterized using a suite of analytical techniques to evaluate
their structural and luminescent properties.

Phosphor Characterization Workflow

Synthesized Phosphor

( X-ray Diffraction (XRD)
(

Scanning Electron Microscopy (SEM) Photoluminescence (PL) Spectroscopy
Phase and Crystal Structure)

(Morphology and Particle Size) (Emission and Excitation Spectra)

e

Q&?ﬁ;gﬂ;’gﬁﬂzﬁiza Quantum Yield Measurement Crhermal Quenching Analysis)
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A typical workflow for phosphor characterization.
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» X-ray Diffraction (XRD): To confirm the crystal structure and phase purity of the synthesized
phosphor.

e Scanning Electron Microscopy (SEM): To analyze the particle size, morphology, and
homogeneity of the phosphor powders.

e Photoluminescence (PL) Spectroscopy: To measure the emission and excitation spectra,
which reveal the characteristic luminescence of the dopant ions in the host lattice.

o Decay Curve Analysis: To determine the luminescence lifetime, which is a crucial parameter
for applications like persistent luminescence and scintillators.

e Quantum Yield (QY) Measurement: To quantify the efficiency of the phosphor by measuring
the ratio of emitted photons to absorbed photons.

o Thermal Quenching Analysis: To evaluate the stability of the phosphor's luminescence at
elevated temperatures.

Signaling Pathway: Energy Transfer in Co-doped
Systems

In some advanced phosphor systems, co-doping is employed to enhance the luminescence
properties through energy transfer. For example, a sensitizer can be used to absorb energy
and then transfer it to an activator, which then emits light.
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Energy Transfer Mechanism
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A diagram of the energy transfer process in a co-doped phosphor.

This mechanism is particularly useful for improving the absorption of excitation energy and
enhancing the overall brightness of the phosphor.

In conclusion, both CaS and SrS are versatile host materials for phosphors. SrS-based
phosphors often exhibit superior thermal stability and can be tuned for deeper red emissions,
making them highly suitable for applications in solid-state lighting and displays. CaS-based
phosphors, while also efficient, may be preferred for specific applications where their slightly
different emission spectra are advantageous. The choice between them ultimately depends on
a careful consideration of the desired optical properties and the operational conditions of the
intended application.

 To cite this document: BenchChem. [comparative analysis of CaS and SrS based
phosphors]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b7801512#comparative-analysis-of-cas-and-srs-
based-phosphors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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